Cas no 90139-25-6 (Benzoic acid, 4-ethyl-, 1-phenylethyl ester)

• Product Name: Benzoic acid, 4-ethyl-, 1-phenylethyl ester
• CAS No: 90139-25-6
• MF: C₁₇H₁₈O₂
• MW: 254.323625087738
• CID: 793473
• PubChem ID: 71430127
• Update Time: 2025-04-19

Benzoic acid, 4-ethyl-, 1-phenylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-ethyl-, 1-phenylethyl ester
• 1-phenylethyl 4-ethylbenzoate
• 90139-25-6
• DTXSID30848775

• Inchi： 1S/C17H18O2/c1-3-14-9-11-16(12-10-14)17(18)19-13(2)15-7-5-4-6-8-15/h4-13H,3H2,1-2H3
• InChI Key： IRQDXCBSFNCMKI-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)CC)=O)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 254.130679813g/mol
• Monoisotopic Mass: 254.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3Ų